Cas no 898805-58-8 (2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine)

• Product Name: 2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine
• CAS No: 898805-58-8
• MF: C₁₀H₇ClFN₃
• MW: 223.634083986282
• MDL: MFCD09864956
• CID: 4659031
• PubChem ID: 28875881
• Update Time: 2025-10-28

2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine
• YKB80558
• SBB054500
• SB59375
• AM805836
• (2-chloropyrimidin-4-yl)(3-fluorophenyl)amine
• N-(3-Fluorophenyl)-2-chloropyrimidine-4-amine
• MFCD09864956
• AKOS011621108
• CS-0036098
• AS-66348
• 898805-58-8
• C10H7ClFN3

• MDL： MFCD09864956
• Inchi： 1S/C10H7ClFN3/c11-10-13-5-4-9(15-10)14-8-3-1-2-7(12)6-8/h1-6H,(H,13,14,15)
• InChI Key： FMMZUDJUYCVRBX-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 223.0312531g/mol
• Monoisotopic Mass: 223.0312531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.8

Additional information on 2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine

Introduction to 2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine (CAS No. 898805-58-8)

2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine, identified by the chemical compound code CAS No. 898805-58-8, is a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in numerous biologically active substances. The presence of both chloro and fluoro substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural configuration of 2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine encompasses a pyrimidine ring substituted at the 2-position with a chlorine atom, while the 4-amino group is linked to a phenyl ring at the 3-position, which is further fluorinated. This specific arrangement enhances its potential as an intermediate in synthesizing novel therapeutic agents. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on pyrimidine derivatives due to their diverse pharmacological activities. These compounds have shown promise in various therapeutic areas, including oncology, antiviral treatments, and central nervous system (CNS) disorders. The 2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine molecule has garnered attention for its potential role in developing kinase inhibitors, which are essential in targeting abnormal cell growth and proliferation.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. Researchers have leveraged its structure to create derivatives with enhanced efficacy and reduced side effects. For instance, studies have demonstrated that modifications at the chloro and fluoro positions can significantly alter the pharmacokinetic properties of the compound, leading to improved bioavailability and target specificity.

The synthesis of 2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the expertise required to optimize its production.

From a medicinal chemistry perspective, the 2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine scaffold offers several advantages. The chlorine atom at the 2-position can participate in hydrogen bonding interactions with biological targets, while the fluorinated phenyl ring enhances lipophilicity and metabolic stability. Such features are crucial for designing molecules that can effectively interact with enzymes and receptors involved in disease pathways.

Recent preclinical studies have explored the potential of 2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine as an inhibitor of specific enzymes implicated in cancer progression. For example, it has been investigated for its ability to modulate tyrosine kinases, which are overactive in many solid tumors. The compound's ability to bind tightly to these kinases without affecting closely related enzymes suggests its potential as a selective therapeutic agent.

The fluorine substituent has also been linked to improved pharmacokinetic profiles in drug candidates. Fluorinated pyrimidines often exhibit increased resistance to metabolic degradation, allowing for longer half-lives and more sustained therapeutic effects. This characteristic has made them particularly attractive for oral administration where bioavailability is a key concern.

In addition to oncology applications, 2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine has shown promise in other therapeutic areas. Research indicates that it may have antiviral properties by interfering with viral replication mechanisms or inhibiting host factors essential for viral entry into cells. Its structural features make it a versatile candidate for designing broad-spectrum antiviral agents against various pathogens.

The development of CNS-targeting drugs has also benefited from pyrimidine derivatives like 2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine. Its ability to cross the blood-brain barrier and interact with neurotransmitter receptors has been explored in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. By modulating key signaling pathways within neural circuits, this compound holds potential as a therapeutic intervention.

The future direction of research on 2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine lies in further optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying different parts of its molecular structure, researchers aim to enhance its potency while minimizing off-target effects. Computational modeling techniques are increasingly being used alongside experimental data to guide these modifications efficiently.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of novel compounds like 2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine from bench research to clinical application. Such partnerships facilitate access to resources such as high-throughput screening platforms, advanced analytical techniques, and regulatory expertise—all critical components in bringing new drugs to market safely and effectively.

In conclusion,2-Chloro-N-(3-fluorophenyl)pyrimidin-4-amine (CAS No. 898805-58-8) represents a promising candidate for therapeutic development across multiple disease areas due to its unique structural features and biological activity profile。 Its role as an intermediate in synthesizing more complex molecules underscores its importance not only as a standalone agent but also as part of larger drug discovery initiatives aimed at addressing unmet medical needs worldwide。